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Compound of Interest

Compound Name: Carbon-15

cat. No.: B1200482

An In-depth Technical Guide to Carbon-15 and its Comparison with Other Carbon Isotopes

Introduction

The element carbon, fundamental to all known life, exists in several isotopic forms. While
Carbon-12 and Carbon-13 are stable and Carbon-14 is a long-lived radioisotope, the more
exotic, short-lived isotopes like Carbon-15 offer unique properties for specialized research
applications. This guide provides a detailed technical overview of Carbon-15, contrasting its
characteristics with other prominent carbon isotopes. It is intended for researchers, scientists,
and drug development professionals who require a comparative understanding of these
isotopes for advanced experimental design.

Comparative Properties of Carbon Isotopes

The fundamental properties of carbon isotopes vary significantly, dictating their stability,
abundance, and utility in scientific research. The following table summarizes the key
guantitative data for Carbon-12, Carbon-13, Carbon-14, and Carbon-15.
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Property Carbon-12 Carbon-13 Carbon-14 Carbon-15
Symbol 12C 13C 14C 15C
Neutrons 6 7 8 9
Atomic Mass
12.000000 13.003355 14.003242 15.010599
(amu)
Natural ~1 part per )
~98.9% ~1.1% o 0% (Synthetic)
Abundance trillion
Stability Stable Stable Radioactive Radioactive
Half-life Stable Stable ~5730 years ~2.45 seconds
Decay Mode N/A N/A Beta (3~) Decay Beta (3~) Decay
Decay Product N/A N/A 14N 15N

In-Focus: The Carbon-15 Isotope

Carbon-15 is a neutron-rich, radioactive isotope of carbon that does not occur naturally. Its
utility and study are dictated by its short half-life, which presents significant challenges for
production and experimental use.

Production of Carbon-15

Carbon-15 is artificially produced in particle accelerators. A common method involves the
bombardment of a Carbon-14 target with deuterons (a stable isotope of hydrogen with one
proton and one neutron). This nuclear reaction, denoted as **C(d,p)*°C, involves the Carbon-14
nucleus capturing the neutron from the deuteron, while a proton is ejected.
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Production Reaction: 14C(d,p)15C

Target: Carbon-14 (14C) Projectile: Deuteron (d)

Nuclear Reaction
(Neutron Capture)

Product: Carbon-15 (15C)

Ejected: Proton (p)

Click to download full resolution via product page

Caption: Production pathway of Carbon-15 via deuteron bombardment of a Carbon-14 target.

Decay Mechanism

Carbon-15 undergoes beta (3~) decay with a half-life of approximately 2.45 seconds. In this
process, a neutron within the Carbon-15 nucleus is converted into a proton, and a high-energy
electron (beta particle) and an antineutrino are emitted. This transmutation results in the
formation of the stable Nitrogen-15 isotope.
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(Stable)

Daughter: Nitrogen-15 (15N)

Beta Decay of Carbon-15

Parent: Carbon-15 (15C)
t%2=2.45s

Emitted: Beta Particle (e-)

Click to download full resolution via product page

Caption: The beta decay scheme of Carbon-15, transforming into the stable Nitrogen-15

isotope.

Experimental Protocols and Considerations

The extremely short half-life of Carbon-15 necessitates specialized experimental setups for its

study and use. Methodologies are centered around "on-line" or "in-beam" techniques where the

isotope is produced and immediately transported to a detection system.

General Experimental Workflow

Any experiment utilizing Carbon-15 must integrate its production and analysis into a seamless,

rapid process. The primary challenge is minimizing the time between creation and

measurement to ensure a sufficient quantity of the isotope remains for data collection.
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General Workflow for Short-Lived Isotope Experiments

4. Radiation Detection
(e.g., Beta Spectrometer)

5. Data Acquisition
& Analysis

1. Isotope Production <1sec 2. Rapid Transport
(Particle Accelerator) (Gas Jet/ lon Beam)

3. Target Chamber
| Experimental Setup

Click to download full resolution via product page

Caption: A generalized experimental workflow for studying short-lived isotopes like Carbon-15.

Methodologies for Property Measurement

Half-Life Measurement: To measure the half-life, a sample of Carbon-15 is produced and its
decay is observed over time. The activity (number of decays per unit time) is measured using
a beta detector. By plotting the activity against time on a logarithmic scale, a straight line is
obtained, the slope of which is used to calculate the half-life.

Decay Energy Measurement: The energy of the emitted beta particles is measured using a
magnetic or semiconductor spectrometer. This provides insight into the energy difference
between the parent (*>C) and daughter (:*N) nuclei.

Applications in Research and Drug Development

While the practical application of Carbon-15 in drug development is severely limited by its short

half-life, it serves as a valuable tool in fundamental nuclear physics research.

Nuclear Structure Studies: The decay of Carbon-15 provides data on the nuclear structure of
both Carbon-15 and Nitrogen-15, helping to refine theoretical models of the atomic nucleus.

Analogue in Isotope Tracing: In principle, short-lived isotopes could be used for positron
emission tomography (PET) or other tracer studies. However, isotopes with slightly longer
half-lives (e.g., Carbon-11, ~20 min) are far more practical for medical imaging and
metabolic studies as they allow time for synthesis of a radiopharmaceutical, administration,
and imaging. The 2.45-second half-life of Carbon-15 makes these steps currently
unfeasible.
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o Comparison with Other Isotopes:

o 12C and 13C (Stable): Used extensively in NMR spectroscopy and as stable isotope tracers
in metabolic flux analysis for drug discovery.

o 14C (t%2 = 5730 years): The workhorse for quantitative analysis in drug metabolism and
pharmacokinetic (DMPK) studies, allowing for long-term tracking of a drug candidate's fate
in a biological system.

Conclusion

Carbon-15 is an exotic, short-lived radioisotope whose primary value lies in nuclear physics
research rather than direct application in drug development, a domain dominated by the stable
13C and long-lived 1#C isotopes. Its production and decay provide critical data for understanding
nuclear forces and structure. The extreme technical challenges imposed by its ~2.45-second
half-life necessitate highly specialized, integrated experimental systems, precluding its use in
conventional biochemical or medical tracing protocols. Future advancements in rapid synthesis
and transport techniques could potentially open niche applications, but for the foreseeable
future, its role will remain in the realm of fundamental science.

 To cite this document: BenchChem. [Carbon-15 vs other carbon isotopes]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1200482#carbon-
15-vs-other-carbon-isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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